Cas no 1444025-85-7 (9-amino-6-oxa-2λ?-thiaspiro[4.5]decane-2,2-dione hydrochloride)

• Product Name: 9-amino-6-oxa-2λ?-thiaspiro[4.5]decane-2,2-dione hydrochloride
• CAS No: 1444025-85-7
• MF: C₈H₁₆ClNO₃S
• MW: 241.735540390015
• CID: 4600210
• PubChem ID: 75371316
• Update Time: 2025-05-21

9-amino-6-oxa-2λ?-thiaspiro[4.5]decane-2,2-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 9-amino-6-oxa-2lambda6-thiaspiro[4.5]decane-2,2-dione hydrochloride
• 9-amino-6-oxa-2λ?-thiaspiro[4.5]decane-2,2-dione hydrochloride
• 2,2-dioxo-6-oxa-2lambda6-thiaspiro[4.5]decan-9-amine;hydrochloride
• EN300-124716
• AKOS026741199
• 9-Amino-6-oxa-2-thiaspiro[4.5]decane 2,2-dioxide hydrochloride
• 9-amino-6-oxa-2lambda6-thiaspiro[4.5]decane-2,2-dionehydrochloride
• 1444025-85-7
• Z1623872257

• Inchi： 1S/C8H15NO3S.ClH/c9-7-1-3-12-8(5-7)2-4-13(10,11)6-8;/h7H,1-6,9H2;1H
• InChI Key： YNELMAQQRJSNLW-UHFFFAOYSA-N
• SMILES： O=S1(CCC2(OCCC(N)C2)C1)=O.Cl

Computed Properties

• Exact Mass: 241.0539422g/mol
• Monoisotopic Mass: 241.0539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 295
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8Ų

Additional information on 9-amino-6-oxa-2λ?-thiaspiro[4.5]decane-2,2-dione hydrochloride

9-Amino-6-Oxa-2λ?-Thiaspiro[4.5]Decane-2,2-Dione Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1444025-85-7, commonly referred to as 9-amino-6-oxa-2λ?-thiaspiro[4.5]decane-2,2-dione hydrochloride, is a unique chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom—a feature that often imparts unique physical and chemical properties. The thiaspiro framework in this molecule suggests the presence of a sulfur atom within the spiro structure, further enhancing its structural complexity and potential for diverse applications.

Recent studies have highlighted the importance of spiro compounds in drug discovery due to their ability to combine multiple functional groups in a compact structure. The hydrochloride salt form of this compound is particularly relevant in pharmaceutical applications, as it often improves solubility and stability compared to the free base. Researchers have explored its potential as a precursor for bioactive molecules, leveraging its versatile structure to synthesize derivatives with enhanced pharmacokinetic profiles.

The synthesis of 9-amino-6-oxa-2λ?-thiaspiro[4.5]decane-2,2-dione hydrochloride involves a multi-step process that typically begins with the preparation of the spiro intermediate. This is achieved through a combination of nucleophilic substitution and cyclization reactions, with careful control over reaction conditions to ensure high yields and purity. The introduction of the amino group at position 9 is a critical step, as it significantly influences the molecule's reactivity and biological activity.

One of the most promising applications of this compound lies in its potential as an antimicrobial agent. Recent research has demonstrated that certain derivatives exhibit potent activity against a range of bacterial and fungal pathogens. The thiaspiro framework appears to play a key role in this activity, possibly by disrupting cellular membranes or inhibiting essential enzymatic pathways. Furthermore, its ability to form stable complexes with metal ions has opened avenues for exploring its use in metalloenzyme inhibition.

In addition to its antimicrobial properties, this compound has shown potential in the field of cancer therapy. Preclinical studies suggest that it may selectively target cancer cells while sparing healthy tissue, making it a candidate for further investigation as an anticancer agent. The presence of multiple functional groups within its structure allows for modular modifications, enabling researchers to optimize its efficacy and reduce potential side effects.

The structural uniqueness of 9-amino-6-oxa-2λ?-thiaspiro[4.5]decane-2,2-dione hydrochloride also makes it an attractive candidate for use in materials science. Its ability to form supramolecular assemblies under certain conditions could lead to applications in drug delivery systems or as building blocks for advanced materials with tailored properties.

In conclusion, 9-amino-6-oxa-thiaspiro[4.5]decane-dione hydrochloride (CAS No. 1444025) represents a fascinating example of how structural complexity can translate into functional diversity. With ongoing research exploring its biological activity, synthetic versatility, and material properties, this compound is poised to make significant contributions across multiple scientific disciplines.